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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physicochemical properties of Calcium Mesoxalate
Trihydrate. It is critical, however, to preface this report with a significant point of clarification.
The scientific and commercial literature exhibits considerable ambiguity and frequent conflation
between Calcium Mesoxalate Trihydrate (the trihydrate calcium salt of mesoxalic acid, or
ketomalonic acid) and Calcium Oxalate Trihydrate (the trinydrate calcium salt of oxalic acid,
also known as the mineral caoxite).

The vast majority of available in-depth experimental data pertains to Calcium Oxalate
Trihydrate. This document will, therefore, present the limited specific information available for
Calcium Mesoxalate Trihydrate and provide a comprehensive overview of the well-
characterized properties of Calcium Oxalate Trihydrate to serve as a comparative reference.
Researchers are strongly advised to verify the identity of their materials, as the structural and
potential biological differences are significant.

Calcium Mesoxalate Trihydrate: An Overview

Calcium mesoxalate is the calcium salt of mesoxalic acid (2-oxopropanedioic acid). Its
trinydrate form is listed by some chemical suppliers, but detailed characterization in peer-
reviewed literature is scarce.

Chemical Identity
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Property Value Source

calcium;2-
IUPAC Name _ _
oxopropanedioate;trinydrate

Calcium Ketomalonate
Synonyms Trihydrate, Mesoxalic Acid

Calcium Salt Trihydrate

21085-60-9 (anhydrous or
CAS Number - [1]
unspecified hydrate)

Molecular Formula C3HeCaOs (as trihydrate)

Molecular Weight 210.15 g/mol (as trihydrate)
Anhydrous Formula Cs3CaOs [1]
Anhydrous Molecular Weight 156.11 g/mol [1]

Physicochemical Properties

Quantitative experimental data for the physicochemical properties of Calcium Mesoxalate
Trihydrate are not readily available in the reviewed literature. Commercial suppliers indicate a
white to off-white powder or crystalline appearance. Solubility information is limited, with one
source indicating insolubility in water and ethanol, and slight solubility in 1 M HCI with
heating[2].

Due to the lack of specific experimental data for Calcium Mesoxalate Trihydrate, the following
sections will detail the well-documented properties of Calcium Oxalate Trihydrate.

Calcium Oxalate Trihydrate (CaC204-3H20): A
Detailed Profile

Calcium Oxalate Trihydrate, known as caoxite, is a known crystalline hydrate of calcium
oxalate. It is considered a potential precursor to the more common monohydrate (whewellite)
and dihydrate (weddellite) forms found in human kidney stones[3].

Crystal Structure
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Calcium Oxalate Trihydrate possesses a triclinic crystal structure. Detailed crystallographic

data are summarized below.

Crystallographic Parameter

Value

Source

Crystal System

Triclinic

[3]4]

Space Group

P1

[3]4]

Unit Cell Parameters

a =6.099(5) A

[3]

b = 8.600(7) A

[3]

c = 11.45(6) A (Note: some
sources may list different axial

assignments)

[3]

a = 89.92(5)°

[3]

B = 108.87(5)°

[3]

y = 112.30(5)°

[3]

Molecules per Unit Cell (2)

2

[3]4]

The structure consists of calcium ions coordinated by oxalate groups and water molecules,

forming sheets parallel to the {100} plane[3][4].

Thermal Properties

The thermal decomposition of Calcium Oxalate Trihydrate is a multi-step process involving

dehydration followed by the decomposition of the anhydrous salt.
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Decomposition Temperature

Mass Loss (%) Process Source
Step Range (°C)
) CaC204-3H20 -
Dehydration ~19.8 (loss of 2
~20-110 CaC204-H20 + [5]
(Step 1) H20)
2H20
Dehydration ~9.9 (loss of 1 CaC204:-H20 -
~70 - 170 [5]
(Step 2) H20) CaCz204 + H20
Anhydrous CaC204 -
N ~400 - 530 ~19.2 [6][7]
Decomposition CaCOs + CO
Carbonate CaCOs - CaO +
N ~600 - 810 ~30.1 [61[7]
Decomposition CO2

The dehydration process occurs in two distinct, overlapping steps[5]. The subsequent
decomposition of the anhydrous calcium oxalate to calcium carbonate, and then to calcium
oxide, are well-defined thermogravimetric events[7]. The activation energies for the trihydrate to
monohydrate and monohydrate to anhydrous transformations have been reported as
approximately 68 kJ mol~t and 81 kJ mol~1, respectively[8].

Spectroscopic Data

Vibrational spectroscopy (Infrared and Raman) provides characteristic fingerprints for the
identification of Calcium Oxalate Trihydrate.

Infrared (IR) Spectroscopy

Wavenumber (cm~?) Assignment Source

O-H stretching (water of

~3526, 3422, ~3270 ] [9]
hydration)

~1627-1634 C=0 asymmetric stretching [9]

~1319-1324 C-O symmetric stretching [9]

O-C-0O bending and other
~666, 516 ] [9]
lattice modes
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Raman Spectroscopy

Wavenumber (cm—1) Assignment Source

~1490 v(C-C) [10]

~1463 v(C-C) [10]

~897 5(0-C-0) [10]

~505 v(Ca-0) [10]
Solubility

Calcium Oxalate Trihydrate is sparingly soluble in water. Its solubility increases with increasing
degrees of hydration, making the trinydrate more soluble than the dihydrate and monohydrate
forms[11]. The solubility is also pH-dependent, increasing in acidic conditions. Precise
quantitative solubility data for the trihydrate form is not consistently reported, as it is metastable
and can transform to less soluble hydrates[12].

Experimental Protocols
Synthesis of Calcium Oxalate Trihydrate

A common method for the synthesis of Calcium Oxalate Trihydrate involves the reaction of a
calcium salt with an oxalate source under controlled conditions. One reported method is as
follows:

o Preparation of Reagents: Prepare a 3% by volume aqueous solution of diethyl oxalate[10].

e Reaction Setup: Add a stoichiometric amount of calcite (CaCOs) crystals (sieved to 32—-80
pum) to the diethyl oxalate solution in a sealed flask[10].

» Reaction Conditions: Store the flask at room temperature for 7 days, with gentle manual
stirring once a day[10]. The slow hydrolysis of diethyl oxalate generates oxalic acid, which
then reacts with the calcite to form calcium oxalate crystals, including the trihydrate form[10].

« |solation: After the reaction period, the solid phase is separated from the solution by
filtration[10].
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It is noted that the synthesis can be challenging, and obtaining single crystals suitable for
structural determination is difficult[10].

Characterization Methods

o X-ray Diffraction (XRD): Single-crystal or powder XRD is used to determine the crystal
structure and phase purity[3][10].

o Thermogravimetric Analysis (TGA) / Differential Scanning Calorimetry (DSC): These
techniques are used to study the thermal decomposition and phase transitions[5][8]. A typical
TGA experiment involves heating the sample under a controlled atmosphere (e.g., nitrogen
or air) at a constant heating rate (e.g., 10 °C/min)[12].

o Fourier Transform Infrared (FTIR) Spectroscopy: FTIR analysis, often in transmission mode
using a diamond anvil cell for single crystals or as a KBr pellet for powders, is used to
identify functional groups and confirm the presence of water of hydration[10][13].

e Raman Spectroscopy: This technique is complementary to FTIR and is used to identify the
crystalline phase by analyzing vibrational modes[10]. Spectra can be collected using various
laser sources (e.g., 532 nm or 785 nm)[10].

e Scanning Electron Microscopy (SEM): SEM is employed to observe the morphology and size
of the synthesized crystals[10].

Biological Interactions and Signaling Pathways (for
Calcium Oxalate)

There is no specific information available regarding the biological activity or signaling pathways
of Calcium mesoxalate. The following information pertains exclusively to Calcium Oxalate,
which is of significant interest in the context of kidney stone disease (nephrolithiasis).

Calcium oxalate crystals, primarily the monohydrate (COM) form, can induce renal cell injury
and inflammation. This interaction triggers several signaling pathways within renal tubular
epithelial cells.

ROS/Akt/p38 MAPK Pathway
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Calcium oxalate monohydrate crystals have been shown to induce the generation of Reactive
Oxygen Species (ROS) in renal epithelial cells. This oxidative stress activates the Akt signaling
pathway, which in turn leads to the phosphorylation and activation of p38 Mitogen-Activated
Protein Kinase (MAPK). This cascade results in the disruption of tight junctions between cells,
contributing to renal injury[14][15].

Akt Activation
(Phosphorylation)

P38 MAPK
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Tight Junction
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Click to download full resolution via product page
Fig. 1: Calcium Oxalate induced ROS/Akt/p38 MAPK signaling pathway.

NLRP3 Inflammasome Pathway

Calcium oxalate crystals are recognized by the innate immune system, leading to inflammation.
They can activate the NLRP3 inflammasome in renal dendritic cells and macrophages. This
activation leads to the cleavage of pro-caspase-1 to active caspase-1, which in turn cleaves
pro-interleukin-1f3 (pro-IL-1p) into its active, secreted form, IL-1(3. This cytokine is a potent
mediator of inflammation, contributing to renal damage in nephrocalcinosis[16].
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Fig. 2: Calcium Oxalate activation of the NLRP3 inflammasome.

Conclusion

This guide underscores a significant knowledge gap concerning the physicochemical properties
of Calcium Mesoxalate Trihydrate. While commercially available, it remains poorly
characterized in the scientific literature. In contrast, Calcium Oxalate Trihydrate is well-studied,
particularly due to its relevance to biomineralization and geology. The data and protocols
presented for Calcium Oxalate Trihydrate provide a robust framework that can be adapted for
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the future, in-depth characterization of authentic Calcium Mesoxalate Trihydrate. It is
imperative for researchers working with these compounds to perform rigorous analytical
confirmation to ensure the correct identification of the material under investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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